4,4'-[Sulfonylbis(benzene-4,1-diyloxy)]dibenzene-1,2-dicarbonitrile

• Molecular Formula: C28H14N4O4S
• Molecular Weight: 502.5 g/mol
• IUPAC Name: 4-[4-[4-(3,4-dicyanophenoxy)phenyl]sulfonylphenoxy]benzene-1,2-dicarbonitrile
• InChI: InChI=1S/C28H14N4O4S/c29-15-19-1-3-25(13-21(19)17-31)35-23-5-9-27(10-6-23)37(33,34)28-11-7-24(8-12-28)36-26-4-2-20(16-30)22(14-26)18-32/h1-14H
• InChI Key: UIYFCMWSWVCFRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=CC(=C(C=C2)C#N)C#N)S(=O)(=O)C3=CC=C(C=C3)OC4=CC(=C(C=C4)C#N)C#N

Description

2-CYANO-4-(4-{[4-(3,4-DICYANOPHENOXY)PHENYL]SULFONYL}PHENOXY)PHENYL CYANIDE is a complex organic compound characterized by multiple cyano groups and phenoxy linkages

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-CYANO-4-(4-{[4-(3,4-DICYANOPHENOXY)PHENYL]SULFONYL}PHENOXY)PHENYL CYANIDE typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the use of Suzuki-Miyaura coupling reactions, which are known for their mild reaction conditions and functional group tolerance . The reaction conditions often include the use of palladium catalysts and boron reagents under an inert atmosphere.

Industrial Production Methods

Industrial production methods for this compound are likely to involve large-scale synthesis techniques that ensure high yield and purity. These methods may include continuous flow reactors and automated synthesis systems to optimize reaction conditions and minimize human error.

Chemical Reactions Analysis

Types of Reactions

2-CYANO-4-(4-{[4-(3,4-DICYANOPHENOXY)PHENYL]SULFONYL}PHENOXY)PHENYL CYANIDE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

2-CYANO-4-(4-{[4-(3,4-DICYANOPHENOXY)PHENYL]SULFONYL}PHENOXY)PHENYL CYANIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development and therapeutic agents.

Industry: Used in the production of advanced materials, such as polymers and organic electronics.

Mechanism of Action

The mechanism of action of 2-CYANO-4-(4-{[4-(3,4-DICYANOPHENOXY)PHENYL]SULFONYL}PHENOXY)PHENYL CYANIDE involves its interaction with specific molecular targets and pathways. The compound’s multiple cyano groups and phenoxy linkages allow it to participate in various chemical reactions, influencing its reactivity and interactions with other molecules. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-(4-{1-[4-(3,4-DICYANOPHENOXY)PHENYL]CYCLOHEXYL}PHENOXY)PHTHALONITRILE
• 4-[3-(3,4-DICYANOPHENOXY)PHENOXY]PHTHALONITRILE
• 4-(4-{1-[4-(3,4-DICYANOPHENOXY)PHENYL]-1-METHYLETHYL}PHENOXY)PHTHALONITRILE

Uniqueness

2-CYANO-4-(4-{[4-(3,4-DICYANOPHENOXY)PHENYL]SULFONYL}PHENOXY)PHENYL CYANIDE is unique due to its specific arrangement of cyano groups and phenoxy linkages, which confer distinct chemical and physical properties. These properties make it particularly suitable for applications in materials science and organic electronics, where stability and reactivity are crucial.